(+/-)-13-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
(+/-)-13-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
(±)13-HODE cholesteryl ester was originally extracted from atherosclerotic lesions and shown to be produced by Cu2+-catalyzed oxidation of LDL. Later studies determined that 15-LO from rabbit reticulocytes and human monocytes were able to metabolize cholesteryl linoleate, a major component of LDL, to 13-HODE cholesteryl ester.
Brand Name:
Vulcanchem
CAS No.:
167354-91-8
VCID:
VC0070404
InChI:
InChI=1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3/b14-12-,23-17+/t35-,37?,38+,39+,40-,41+,42+,44+,45-/m1/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)O
Molecular Formula:
C45H76O3
Molecular Weight:
665.1
(+/-)-13-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
CAS No.: 167354-91-8
Main Products
VCID: VC0070404
Molecular Formula: C45H76O3
Molecular Weight: 665.1
CAS No. | 167354-91-8 |
---|---|
Product Name | (+/-)-13-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER |
Molecular Formula | C45H76O3 |
Molecular Weight | 665.1 |
IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,11E)-13-hydroxyoctadeca-9,11-dienoate |
Standard InChI | InChI=1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3/b14-12-,23-17+/t35-,37?,38+,39+,40-,41+,42+,44+,45-/m1/s1 |
Standard InChIKey | RZXYPSUQZUUHPD-ZCNQQENXSA-N |
SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)O |
Appearance | Assay:≥98%A solution in ethanol |
Description | (±)13-HODE cholesteryl ester was originally extracted from atherosclerotic lesions and shown to be produced by Cu2+-catalyzed oxidation of LDL. Later studies determined that 15-LO from rabbit reticulocytes and human monocytes were able to metabolize cholesteryl linoleate, a major component of LDL, to 13-HODE cholesteryl ester. |
Synonyms | (±)-13-hydroxy-9Z,11E-octadecadienoic acid, cholesteryl ester |
PubChem Compound | 71684434 |
Last Modified | Nov 11 2021 |
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